Cas no 13347-77-8 (Z-Gly-Gly-Leu-OH)

Z-Gly-Gly-Leu-OH is a tetrapeptide derivative featuring a benzyloxycarbonyl (Z) protecting group at the N-terminus and a free carboxyl group at the C-terminus. This compound serves as a valuable intermediate in peptide synthesis, particularly for constructing larger peptide chains or studying protease specificity. The sequence incorporates glycine-glycine-leucine, offering flexibility due to the glycine residues and hydrophobicity from the leucine moiety. Its Z-protection enhances stability during synthetic procedures while remaining cleavable under mild conditions. The product is characterized by high purity (>95%) and is commonly utilized in biochemical research, including enzyme-substrate interaction studies and as a model compound for peptide bond formation investigations. Proper storage at -20°C is recommended to maintain stability.
Z-Gly-Gly-Leu-OH structure
Z-Gly-Gly-Leu-OH structure
Product Name:Z-Gly-Gly-Leu-OH
CAS No:13347-77-8
MF:C18H25N3O6
MW:379.407604932785
CID:49181
PubChem ID:7272727
Update Time:2025-07-02

Z-Gly-Gly-Leu-OH Chemical and Physical Properties

Names and Identifiers

    • N-Benzyloxycarbonylglycylglycyl-L-leucine
    • Z-Gly-Gly-Leu-OH
    • 4-methyl-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]pentanoic acid
    • N-CBZ-GLY-GLY-LEU
    • Z-Gly-Gly-Leu
    • Cbz-Gly-Gly-Leu-OH
    • Cbz-Gly-Gly-L-Leu-OH
    • Z-GLYCYL-GLYCYL-L-LEUCINE
    • N-carbobenzyloxy-Gly-Gly-Leu
    • N-CARBOBENZOXY-GLYCYLGLYCYL-L-LEUCINE
    • CS-0444663
    • (2S)-4-methyl-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]pentanoic acid
    • ((Benzyloxy)carbonyl)glycylglycyl-L-leucine
    • (S)-11-isobutyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazadodecan-12-oic acid
    • SCHEMBL9682622
    • 13347-77-8
    • NSC-169164
    • NSC169164
    • SB44546
    • DTXSID90305117
    • Inchi: 1S/C18H25N3O6/c1-12(2)8-14(17(24)25)21-16(23)10-19-15(22)9-20-18(26)27-11-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3,(H,19,22)(H,20,26)(H,21,23)(H,24,25)/t14-/m0/s1
    • InChI Key: BXYXLQLWQBOEDJ-AWEZNQCLSA-N
    • SMILES: OC([C@H](CC(C)C)NC(CNC(CNC(=O)OCC1C=CC=CC=1)=O)=O)=O

Computed Properties

  • Exact Mass: 379.17400
  • Monoisotopic Mass: 379.174336
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.236
  • Boiling Point: 711.4 °C at 760 mmHg
  • Flash Point: 711.4 °C at 760 mmHg
  • Refractive Index: 1.539
  • PSA: 133.83000
  • LogP: 1.81720

Z-Gly-Gly-Leu-OH Security Information

  • Storage Condition:-15°C

Z-Gly-Gly-Leu-OH Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Z-Gly-Gly-Leu-OH Pricemore >>

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